Cas no 2411252-99-6 (1-[1-(2-Chloropropanoyl)piperidin-4-yl]-1,2,4-triazole-3-carbonitrile)

• Product Name: 1-[1-(2-Chloropropanoyl)piperidin-4-yl]-1,2,4-triazole-3-carbonitrile
• CAS No: 2411252-99-6
• MF: C₁₁H₁₄ClN₅O
• MW: 267.714760303497
• CID: 5355130
• Update Time: 2025-10-29

1-[1-(2-Chloropropanoyl)piperidin-4-yl]-1,2,4-triazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Z3775005402
• 1-[1-(2-Chloropropanoyl)piperidin-4-yl]-1,2,4-triazole-3-carbonitrile
• 1-[1-(2-chloropropanoyl)piperidin-4-yl]-1H-1,2,4-triazole-3-carbonitrile

• Inchi： 1S/C11H14ClN5O/c1-8(12)11(18)16-4-2-9(3-5-16)17-7-14-10(6-13)15-17/h7-9H,2-5H2,1H3
• InChI Key： NFWOOEOXBXAMSD-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCC(CC1)N1C=NC(C#N)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: 1
• Topological Polar Surface Area: 74.8

Additional information on 1-[1-(2-Chloropropanoyl)piperidin-4-yl]-1,2,4-triazole-3-carbonitrile

Introduction to 1-[1-(2-Chloropropanoyl)piperidin-4-yl]-1,2,4-triazole-3-carbonitrile (CAS No. 2411252-99-6)

The compound 1-[1-(2-Chloropropanoyl)piperidin-4-yl]-1,2,4-triazole-3-carbonitrile, identified by the CAS number 2411252-99-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a piperidine ring substituted with a chloroalkanoyl group and a triazole ring bearing a nitrile functional group. These structural elements contribute to its intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. The presence of the piperidine ring provides a rigid framework that can enhance molecular stability and bioavailability. Meanwhile, the triazole ring, a common motif in pharmaceuticals, is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The combination of these features makes this compound a promising candidate for further exploration in therapeutic applications.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both analytical studies and preclinical testing. The use of advanced synthetic techniques has also allowed for the exploration of structural analogs, which can provide insights into the relationship between molecular structure and biological activity.

In terms of biological activity, this compound has shown potential as an inhibitor of certain enzyme targets associated with diseases such as cancer and inflammatory disorders. Preclinical studies have demonstrated moderate potency in vitro, suggesting that it could serve as a lead compound for drug discovery efforts. Furthermore, computational modeling studies have provided valuable insights into the binding modes of this compound with its target proteins, aiding in the design of more potent derivatives.

The development of this compound also aligns with current trends in green chemistry. Researchers have employed environmentally friendly reaction conditions and catalysts to minimize waste and reduce the environmental footprint of its synthesis. This approach not only enhances the sustainability of chemical processes but also supports the broader goal of creating eco-friendly pharmaceuticals.

In conclusion, the compound 1-[1-(2-Chloropropanoyl)piperidin-4-yl]-1,2,4-triazole-3-carbonitrile represents a valuable addition to the arsenal of tools available for drug discovery and development. Its unique structure, combined with recent advances in synthetic methodology and biological evaluation, positions it as a promising candidate for further investigation in various therapeutic areas.